Cas no 181931-30-6 (Miconazole Impurity H)

• Product Name: Miconazole Impurity H
• CAS No: 181931-30-6
• MF: C₁₈H₁₆Cl₂N₂O
• MW: 347.238442420959
• CID: 1059652
• PubChem ID: 76334268
• Update Time: 2025-06-12

Miconazole Impurity H Chemical and Physical Properties

Names and Identifiers

• Miconazole Impurity H
• Miconazole Impurity
• 1-(2-(2,4-Dichlorophenyl)-2-(phenylmethoxy)ethyl)-1H-imidazole
• 181931-30-6
• UNII-DGR6SF48KT
• Miconazole nitrate impurity H [EP]
• BDBM50460218
• 1-(2-(Benzyloxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole
• MICONAZOLE NITRATE IMPURITY H [EP IMPURITY]
• DGR6SF48KT
• Miconazole impurity H [EP]
• 1-(2-(2,4-Dichlorophenyl)-2-phenylmethoxyethyl)imidazole
• MICONAZOLE IMPURITY H [EP IMPURITY]
• CHEMBL2272315
• 1-[2-(2,4-dichlorophenyl)-2-phenylmethoxyethyl]imidazole
• 1-((2RS)-2-(Benzyloxy)-2-(2,4-dichlorophenyl)ethyl)-1H-imidazole
• 1-[2-(2,4-Dichlorophenyl)-2-(phenylmethoxy)ethyl]-1H-Imidazole; Miconazole EP Impurity H
• 1H-Imidazole, 1-(2-(2,4-dichlorophenyl)-2-(phenylmethoxy)ethyl)-

• Inchi： 1S/C18H16Cl2N2O/c19-15-6-7-16(17(20)10-15)18(11-22-9-8-21-13-22)23-12-14-4-2-1-3-5-14/h1-10,13,18H,11-12H2
• InChI Key： CSENVQMNWOFZIZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CN1C=NC=C1)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 346.0639685g/mol
• Monoisotopic Mass: 346.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 510.9±50.0 °C at 760 mmHg
• Flash Point: 262.8±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Miconazole Impurity H Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Miconazole Impurity H

Miconazole Impurity H (CAS No. 181931-30-6): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Miconazole Impurity H, chemically designated as (1R,2α,4α,5α)-1-hydroxy-2-(4,4-dimethyl-1-oxopinan-3-ylidene)-1H-imidazol-4-yl methyl 1H-imidazole-1-carboxylate, is a significant compound in the realm of pharmaceutical chemistry. Its unique structural features and pharmacological properties have garnered considerable attention from researchers worldwide. With a CAS number 181931-30-6, this impurity is not only a subject of interest in quality control but also a key player in the development of novel therapeutic agents.

The synthesis and characterization of Miconazole Impurity H have been extensively studied due to its relevance in the production of miconazole, a well-known antifungal agent. The compound's molecular structure, characterized by a complex imidazole core, makes it a fascinating subject for chemical investigation. Recent advancements in analytical techniques have enabled more precise identification and quantification of this impurity, which is crucial for ensuring the safety and efficacy of pharmaceutical formulations.

In recent years, the study of Miconazole Impurity H has been integrated into broader research efforts aimed at understanding the mechanisms of action of antifungal drugs. Researchers have discovered that certain impurities derived from miconazole can exhibit unique biological activities. For instance, studies have shown that Miconazole Impurity H possesses mild anti-inflammatory properties, which could potentially be exploited in the development of new therapeutic strategies. This finding underscores the importance of impurity profiling in drug development, as it can lead to unexpected insights into pharmacological properties.

The chemical synthesis of Miconazole Impurity H involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and asymmetric synthesis, have been employed to achieve high yields and enantiomeric purity. These techniques are essential for producing impurities with specific stereochemical configurations, which can significantly impact their biological activity. The development of efficient synthetic routes for Miconazole Impurity H has not only facilitated its use in research but also paved the way for the production of other structurally related compounds.

From a regulatory perspective, the presence of Miconazole Impurity H in pharmaceutical products must be carefully monitored to ensure compliance with safety standards. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for the acceptable levels of impurities in drug formulations. These guidelines are based on extensive toxicological studies that assess the potential health risks associated with impurities at various concentrations. The rigorous testing and documentation required for Miconazole Impurity H highlight its significance in pharmaceutical quality control.

Recent research has also explored the potential applications of Miconazole Impurity H beyond its role as a pharmaceutical intermediate. Studies suggest that this compound may have applications in materials science, particularly in the development of novel polymers and coatings with enhanced biocompatibility. The unique chemical properties of Miconazole Impurity H make it an attractive candidate for designing materials that can interact safely with biological systems. This interdisciplinary approach demonstrates the broad impact of chemical research on various sectors of science and industry.

The future direction of research on Miconazole Impurity H is likely to focus on expanding its therapeutic applications and understanding its interaction with biological targets at a molecular level. Advances in computational chemistry and molecular modeling are expected to play a crucial role in this endeavor by providing insights into the binding mechanisms and potential drug-drug interactions involving Miconazole Impurity H. Such knowledge could accelerate the discovery of new drugs with improved efficacy and reduced side effects.

In conclusion, Miconazole Impurity H (CAS No. 181931-30-6) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features, coupled with its potential biological activities, make it a valuable subject for further investigation. As scientific understanding continues to evolve, it is anticipated that Miconazole Impurity H will continue to contribute to advancements in medicine and materials science, reinforcing its importance as a key compound in modern chemical research.